N-(4-ethylphenyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-(4-ethylphenyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C15H17NO2S/c1-3-13-6-8-14(9-7-13)16-19(17,18)15-10-4-12(2)5-11-15/h4-11,16H,3H2,1-2H3
• InChI Key: GZDITLVHGUKNBP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)C
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of “N-(4-ethylphenyl)-4-methylbenzenesulfonamide” is not explicitly available in the searched resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not explicitly available in the searched resources.

Scientific Research Applications

Synthesis and Characterization

N-(4-ethylphenyl)-4-methylbenzenesulfonamide and its derivatives have been synthesized and characterized through various methods. Structural and electronic properties of these compounds have been extensively studied using techniques like X-ray crystallography, Density Functional Theory (DFT) calculations, and spectroscopic methods. These studies help in understanding the molecular interactions, stability, and reactivity of these compounds (Murthy et al., 2018).

Applications in Drug Synthesis

Though the request was to exclude drug use and dosage information, it's notable that some derivatives of this compound are considered in the synthesis of small molecular antagonists, like those used in HIV-1 infection prevention (Cheng De-ju, 2015). The synthesis pathways and structural characterization of these compounds are a crucial part of understanding their potential applications in medicinal chemistry.

Interaction with Proteins

Molecular dynamics simulations have been used to explore the interaction of this compound derivatives with specific proteins. This kind of study is essential for predicting how these compounds might interact within biological systems and could inform their potential use in various applications, such as drug design or as biochemical tools (Murthy et al., 2018).

Luminescent Properties and Material Functionalization

Some studies focus on the luminescent properties of metal complexes with derivatives of this compound. These properties are significant for applications in materials science, such as the development of electroluminescent devices (T. V. Lifintseva et al., 2018). Furthermore, polymers like Poly(N-tosyl-ethylene imine-alt-ethylene sulfide) have been synthesized using derivatives of this compound, showcasing potential applications in modifying and functionalizing polymeric materials (Y. Hori et al., 2011).

Mechanism of Action

Target of Action

N-(4-ethylphenyl)-4-methylbenzenesulfonamide primarily targets the Receptor-type tyrosine-protein phosphatase beta . This receptor plays a crucial role in various cellular processes, including cell growth, differentiation, mitotic cycle, and oncogenic transformation .

Mode of Action

It is believed to involve the formation of a complex that can modulate the activity of the receptor . This interaction can lead to changes in the receptor’s function, potentially influencing various cellular processes.

Pharmacokinetics

It is known that the compound is a small molecule, which suggests it may have good bioavailability

Safety and Hazards

The safety and hazards associated with “N-(4-ethylphenyl)-4-methylbenzenesulfonamide” are not explicitly mentioned in the available resources.